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Compound of Interest

Compound Name: Methyl 3-pentenoate

Cat. No.: B1582013

This document provides a concise summary of the fundamental molecular properties of Methyl
3-pentenoate, a compound relevant to professionals in chemical research and development.

Molecular Identity and Weight

The key quantitative descriptors for Methyl 3-pentenoate are its molecular formula and weight,
which are foundational for all stoichiometric calculations and analytical procedures.

Property Value

Molecular Formula C6H1002[1][2][3]

Molecular Weight 114.14 g/mol [1][2][4]
Alternate Formula CH3CH=CHCH2COOCHS3J5]

Methodology for Determination

The molecular formula and weight of a well-characterized compound like Methyl 3-pentenoate
are established through standard, universally accepted analytical techniques.

Experimental Protocols:

o Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. High-resolution mass spectrometry (HRMS) provides the exact mass, which

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1582013?utm_src=pdf-interest
https://www.benchchem.com/product/b1582013?utm_src=pdf-body
https://www.benchchem.com/product/b1582013?utm_src=pdf-body
https://www.benchchem.com/product/b1582013?utm_src=pdf-body
https://www.medchemexpress.com/methyl-trans-3-pentenoate.html
https://www.scbt.com/p/methyl-3-pentenoate-818-58-6
https://www.chemimpex.com/products/39074
https://www.medchemexpress.com/methyl-trans-3-pentenoate.html
https://www.scbt.com/p/methyl-3-pentenoate-818-58-6
https://pubchem.ncbi.nlm.nih.gov/compound/642274
https://www.scbt.com/es/p/methyl-3-pentenoate-818-58-6
https://www.benchchem.com/product/b1582013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

can be used to deduce the precise molecular formula by identifying the unique mass
signature of the elemental composition. For Methyl 3-pentenoate, the exact mass is
114.068079557 Da[4].

o Elemental Analysis: This method determines the percentage composition of each element
(Carbon, Hydrogen, Oxygen) in the compound. The resulting percentages are converted into
an empirical formula, which is then reconciled with the molecular weight from mass
spectrometry to confirm the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the chemical structure of the molecule. By identifying the number and types of
protons and carbon atoms and their connectivity, NMR confirms the arrangement of atoms
consistent with the molecular formula C6H1002[1][2][3].

The workflow for confirming these properties follows a logical progression from initial
identification to structural confirmation.

Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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